Cas no 1448075-32-8 (2-(4-((5-Fluoro-2-methoxyphenyl)sulfonyl)piperazin-1-yl)-4-(thiophen-3-yl)thiazole)

• Product Name: 2-(4-((5-Fluoro-2-methoxyphenyl)sulfonyl)piperazin-1-yl)-4-(thiophen-3-yl)thiazole
• CAS No: 1448075-32-8
• MF: C₁₈H₁₈FN₃O₃S₃
• MW: 439.547223567963
• CID: 6178124
• PubChem ID: 71811088
• Update Time: 2025-06-07

2-(4-((5-Fluoro-2-methoxyphenyl)sulfonyl)piperazin-1-yl)-4-(thiophen-3-yl)thiazole Chemical and Physical Properties

Names and Identifiers

• 2-[4-(5-fluoro-2-methoxyphenyl)sulfonylpiperazin-1-yl]-4-thiophen-3-yl-1,3-thiazole
• 1-(5-FLUORO-2-METHOXYBENZENESULFONYL)-4-[4-(THIOPHEN-3-YL)-1,3-THIAZOL-2-YL]PIPERAZINE
• AKOS024572179
• 2-(4-((5-fluoro-2-methoxyphenyl)sulfonyl)piperazin-1-yl)-4-(thiophen-3-yl)thiazole
• 1448075-32-8
• F6477-0594
• 2-(4-((5-Fluoro-2-methoxyphenyl)sulfonyl)piperazin-1-yl)-4-(thiophen-3-yl)thiazole

• Inchi： 1S/C18H18FN3O3S3/c1-25-16-3-2-14(19)10-17(16)28(23,24)22-7-5-21(6-8-22)18-20-15(12-27-18)13-4-9-26-11-13/h2-4,9-12H,5-8H2,1H3
• InChI Key： QLOKKGVKRMGTKM-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)F)(N1CCN(C2=NC(C3=CSC=C3)=CS2)CC1)(=O)=O

Computed Properties

• Exact Mass: 439.04943313g/mol
• Monoisotopic Mass: 439.04943313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(4-((5-Fluoro-2-methoxyphenyl)sulfonyl)piperazin-1-yl)-4-(thiophen-3-yl)thiazole

Professional Introduction to Compound with CAS No. 1448075-32-8 and Product Name: 2-(4-((5-Fluoro-2-methoxyphenyl)sulfonyl)piperazin-1-yl)-4-(thiophen-3-yl)thiazole

The compound identified by the CAS number 1448075-32-8 and the product name 2-(4-((5-Fluoro-2-methoxyphenyl)sulfonyl)piperazin-1-yl)-4-(thiophen-3-yl)thiazole represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential therapeutic applications. The presence of multiple pharmacophoric groups, including a sulfonyl-piperazine moiety and a thiophene ring, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the development of novel compounds with enhanced binding affinity and selectivity has been a cornerstone of drug discovery efforts. The structural features of 2-(4-((5-Fluoro-2-methoxyphenyl)sulfonyl)piperazin-1-yl)-4-(thiophen-3-yl)thiazole align well with this trend. The fluorine substituent at the 5-position of the phenyl ring is known to modulate metabolic stability and binding interactions, while the methoxy group contributes to lipophilicity adjustments. These modifications are critical in optimizing pharmacokinetic profiles, ensuring that the compound remains effective upon systemic administration.

The piperazine scaffold is a well-established pharmacophore in medicinal chemistry, frequently employed in the design of central nervous system (CNS) active agents due to its ability to cross the blood-brain barrier. In this context, the sulfonyl-piperazine moiety in 1448075-32-8 may facilitate interactions with neurotransmitter receptors or enzymes involved in neuroregulation. Preliminary computational studies suggest that this moiety can adopt multiple conformations, enhancing its potential to interact with diverse biological targets.

Furthermore, the thiophene ring introduces additional complexity to the molecule. Thiophenes are heterocyclic compounds that have been widely investigated for their biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of a thiophene at the 4-position of the thiazole ring in 2-(4-((5-Fluoro-2-methoxyphenyl)sulfonyl)piperazin-1-yl)-4-(thiophen-3-yl)thiazole may contribute to enhanced binding affinity through π-stacking interactions or other non-covalent forces. Such interactions are often crucial for achieving high specificity in drug-target binding.

Recent advancements in structure-based drug design have emphasized the importance of understanding molecular interactions at an atomic level. High-resolution crystallographic data and molecular dynamics simulations have been instrumental in elucidating how 1448075-32-8 interacts with potential biological targets. These studies have revealed that the compound can form stable complexes with enzymes and receptors through hydrogen bonding networks and hydrophobic interactions. The presence of multiple hydrogen bond donors and acceptors enhances its ability to engage with biological macromolecules effectively.

The synthesis of 2-(4-((5-Fluoro-2-methoxyphenyl)sulfonyl)piperazin-1-yl)-4-(thiophen-3-yl)thiazole involves multi-step organic transformations, each carefully designed to introduce specific functional groups while maintaining overall structural integrity. The use of advanced synthetic methodologies ensures high purity and yield, which are critical for subsequent preclinical evaluations. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds efficiently.

Preclinical studies have begun to explore the pharmacological profile of this compound. Initial in vitro assays indicate that 1448075-32-8 exhibits moderate activity against certain enzymes and receptors relevant to neurological disorders. The sulfonyl-piperazine moiety appears to be particularly important for mediating these effects, suggesting potential therapeutic benefits in conditions such as depression or anxiety disorders. Additional studies are underway to assess its efficacy and safety profiles in animal models.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how novel compounds are designed and optimized. Predictive models have been developed to screen vast libraries of molecules for their potential biological activity based on structural features alone. In this regard, 2-(4-((5-Fluoro–2–methoxyphenyl)sulfonyl)piperazin–1–yl)–4–(thiophen–3–yl)thiazole has emerged as a promising candidate due to its favorable physicochemical properties and predicted target interactions.

Future research directions include exploring derivatives of this compound that may enhance potency or selectivity further. Structural modifications such as varying substituents on the thiophene ring or introducing additional functional groups could lead to novel analogs with improved pharmacological profiles. Collaborative efforts between synthetic chemists, biologists, and computational scientists will be essential in realizing these goals.

The development of new therapeutic agents remains one of the most challenging yet rewarding endeavors in modern medicine. Compounds like 1448075–32–8 exemplify how intricate molecular designs can lead to innovative treatments for complex diseases. As our understanding of biological systems continues to evolve, so too will our ability to design molecules that precisely modulate disease pathways.